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Compound of Interest

Compound Name:
N-(1-hydroxypropan-2-

yl)benzamide

Cat. No.: B1587895 Get Quote

Essential Safety and Handling Guide for N-(1-
hydroxypropan-2-yl)benzamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of N-(1-hydroxypropan-2-yl)benzamide. Adherence to these procedures is vital for

ensuring a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for N-(1-hydroxypropan-2-yl)benzamide is not

readily available, data from structurally similar compounds, such as Benzamide and other

benzamide derivatives, indicate potential hazards including acute oral toxicity, skin and eye

irritation, and possible genetic defects.[1][2][3][4] Therefore, a cautious approach to handling is

essential, incorporating the use of appropriate Personal Protective Equipment (PPE).

Table 1: Recommended Personal Protective Equipment (PPE) for Handling N-(1-
hydroxypropan-2-yl)benzamide
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection Safety Goggles ANSI Z87.1

Protects eyes from

chemical splashes

and dust.[5]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Neoprene

Prevents skin contact

with the chemical.[5]

Body Protection Laboratory Coat Standard Lab Coat

Protects skin and

personal clothing from

contamination.[5]

Respiratory Protection
NIOSH-approved

Respirator

Varies based on

exposure

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation of dust.[6]

Operational Plan: Donning, Doffing, and Handling
Procedures
1. Preparation and Donning PPE:

Step 1: Before entering the designated handling area, ensure all necessary PPE is available

and in good condition.

Step 2: Put on the laboratory coat, ensuring it is fully buttoned.

Step 3: If a respirator is required based on your risk assessment, perform a seal check to

ensure a proper fit.

Step 4: Put on safety goggles.

Step 5: Wash and dry hands thoroughly before donning chemical-resistant gloves. Ensure

the gloves cover the cuffs of the lab coat.
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2. Handling N-(1-hydroxypropan-2-yl)benzamide:

Engineering Controls: Whenever possible, handle the compound within a certified chemical

fume hood to minimize inhalation exposure.

Procedural Controls:

Avoid creating dust when handling the solid form.

Use a scoop or spatula for transferring the powder.

If weighing, do so in a well-ventilated area or a balance enclosure.

Keep containers of the chemical closed when not in use.

3. Doffing PPE:

Step 1: Remove gloves first by peeling them off from the cuff, turning them inside out as you

remove them to trap any contaminants.

Step 2: Remove the laboratory coat by unbuttoning it and rolling it away from your body to

prevent the outer contaminated surface from touching your personal clothing.

Step 3: Remove safety goggles.

Step 4: If a respirator was used, remove it last.

Step 5: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Contaminated PPE:

Dispose of used gloves and any other disposable PPE in a designated hazardous waste

container.[6]

Non-disposable PPE, such as the lab coat, should be laundered separately from personal

clothing.[7] If heavily contaminated, it may need to be disposed of as hazardous waste.
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Chemical Waste:

Dispose of N-(1-hydroxypropan-2-yl)benzamide and any solutions containing it in a

properly labeled hazardous waste container.

Follow all local, state, and federal regulations for chemical waste disposal. Do not pour

chemical waste down the drain.[2]

Experimental Workflow for Safe Handling
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Start: Prepare to Handle
N-(1-hydroxypropan-2-yl)benzamide

Assess Risk:
- Quantity of substance

- Potential for dust generation

Select Appropriate PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Don PPE Correctly

Handle Chemical in
Controlled Environment

(e.g., Fume Hood)

Doff PPE Safely

Dispose of PPE and
Chemical Waste Properly

End: Handling Complete

Click to download full resolution via product page

Caption: Workflow for safe handling of N-(1-hydroxypropan-2-yl)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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